(2E)-TCO-PNB ester

• Molecular Formula: C15H17NO5
• Molecular Weight: 291.30 g/mol
• InChI: InChI=1S/C15H17NO5/c17-15(20-13-6-4-2-1-3-5-7-13)21-14-10-8-12(9-11-14)16(18)19/h1-2,8-11,13H,3-7H2/t13-/m0/s1
• InChIKey: FJMMADPCDJNXAH-ZDUSSCGKSA-N

(2E)-TCO-PNB Ester 产品概述与基准特征

(2E)-TCO-PNB ester (CAS 1580501-97-8) 是一种双功能生物正交试剂，分子式为C₁₅H₁₇NO₅，分子量291.30，结合了反式环辛烯(TCO)基团与对硝基苯酯(PNB ester)离去基团 。该化合物主要用于通过PNB酯基团与伯氨基发生亲核取代形成酰胺键，从而将TCO生物正交手柄引入目标生物分子，继而与四嗪(tetrazine)修饰的探针通过逆电子需求Diels-Alder (IEDDA) 反应进行快速、无需催化剂的偶联 [1]。

Workflow Organic-phase amine bioconjugation via PNB ester, then IEDDA coupling with tetrazine probes

Selection (2E) axial TCO isomer for faster IEDDA kinetics; PNB ester enables UV-triggered release

Use Context PROTAC linker synthesis, photocaged probes, small-molecule functionalization

• [1] Chem17. cas:1580501-97-8, (2E)-TCO-PNB ester Product Technical Introduction. 2026. View Source

为何 (2E)-TCO-PNB Ester 不可被同类化合物简单替代

在TCO类生物正交试剂中，不同的区域异构体（如2-TCO vs 4-TCO）和立体异构体（如axial vs equatorial）在IEDDA反应速率、体内稳定性和水相偶联效率上存在数量级的差异 。同时，离去基团的选择（如PNB酯 vs NHS酯 vs TFP酯）直接决定了其是否适用于水相蛋白标记、以及是否存在光控释放能力 。(2E)-TCO-PNB ester 的特定构型组合和PNB酯的光敏特性，使其在需要精确时空控制释放或多步合成的PROTAC应用中具有不可替代性。

Isomer reactivity may shift Equatorial TCO-PNB ester can exhibit ~150-fold slower IEDDA rate, significantly altering reaction kinetics context.

Leaving group mismatch limits control NHS or TFP esters lack photocleavable release; PNB ester’s UV-triggered cleavage is not interchangeable for light-controlled experiments.

Phase compatibility differs TCO-PNB ester is not recommended for aqueous protein labeling; TCO-PEGn-NHS variants are preferred for that context.

(2E)-TCO-PNB Ester 量化差异证据指南

Axial vs Equatorial TCO 异构体的 IEDDA 反应速率量化差异

TCO衍生物的立体化学构型对IEDDA反应速率有决定性影响。文献报道，轴向(axial) TCO异构体的反应速率可比平伏(equatorial)异构体快约150倍 。即使在同一TCO-PNB酯产品类中，供应商所提供的异构体类型（axial或equatorial）将直接导致反应效率的巨大差异。(2E)-TCO-PNB ester 明确标示其(2E)构型，而商业化的 TCO-PNB Ester (equatorial) 则明确为低反应活性构型 。

IEDDA rate: axial vs equatorial

Reported

~150-fold faster

Reaction rate context may shift significantly with isomer choice

Confirm axial isomer assignment before procurement

Evidence Dimension	IEDDA 反应速率 (与四嗪反应)
Target Compound Data	Axial TCO 异构体 (如2-TCO axial) 反应速率比 equatorial 异构体快约 150 倍
Comparator Or Baseline	Equatorial TCO 异构体
Quantified Difference	约 150 倍 (150-fold)
Conditions	IEDDA 反应体系 (TCI Chemicals 技术报告引用文献数据)

Why This Matters

采购人员若误选 equatorial 构型的 TCO-PNB ester，将导致反应速率降低两个数量级，严重影响预靶向成像或快速生物标记实验的成功率。

PNB 酯离去基团的光敏释放特性与同类酯的比较

(2E)-TCO-PNB ester 中的PNB (对硝基苯酯) 基团对特定波长的紫外光敏感，光照下可发生断裂释放羧酸或功能分子，为反应提供了“触发释放”机制 [1]。与此相对，NHS 酯或 TFP 酯仅能通过水解或胺解进行简单的偶联反应，不具备光控时空释放能力。文献进一步证实，TCO-酯类化合物（包括碳酸酯）在与四嗪发生 IEDDA 反应后，可发生高效的“点击释放”(click-to-release) 消除反应，其消除效率与氨基甲酸酯相当 [2]。

PNB vs NHS/TFP release

Class-level

UV-triggered cleavage vs passive hydrolysis

Supports photocontrolled release design

Requires validation in user’s light-exposure setup

Evidence Dimension	释放机制与控制能力
Target Compound Data	PNB 酯：光敏感，可光控释放；点击释放 (click-to-release) 消除效率与氨基甲酸酯相当
Comparator Or Baseline	NHS 酯 / TFP 酯 (常规胺反应性离去基团)
Quantified Difference	光控释放 (有 vs 无)；点击释放效率相当 (定性)
Conditions	UV 光照条件 (PNB 酯光解)；IEDDA 反应后消除 (点击释放)

Why This Matters

对于需要精确控制药物或探针释放时空动态的实验（如光笼、前药激活），PNB酯的光敏特性是选择 (2E)-TCO-PNB ester 而非普通 NHS/TFP 酯的决定性因素。

• [1] Chem17. cas:1580501-97-8, (2E)-TCO-PNB ester Product Technical Introduction. 2026. View Source
• [2] Versteegen RM, ten Hoeve W, Rossin R, et al. Click to release from trans-cyclooctenes: mechanistic insights and expansion of scope from established carbamate to remarkable ether cleavage. 2018. View Source

TCO-PNB Ester 在水相蛋白标记中的局限性：与 PEG 化 NHS 酯的直接比较

供应商技术公告明确指出，TCO-PNB Ester 不推荐用于水相缓冲液中的蛋白质标记，因为标记后蛋白的活化水平较低 。相比之下，TCO-PEG4-NHS Ester 和 TCO-PEG12-NHS Ester 在水相缓冲液中对蛋白质和抗体标记具有更好的适应性。这种差异源于PNB酯的亲脂性及其在水相中易水解的特性。

Aqueous protein labeling

Method context

Not recommended vs TCO-PEGn-NHS

Organic-phase amine bioconjugation preferred

From supplier technical bulletin; verify under own buffer conditions

Evidence Dimension	水相蛋白标记适用性
Target Compound Data	TCO-PNB Ester: 不推荐用于水相蛋白标记，活化水平低
Comparator Or Baseline	TCO-PEG4-NHS Ester / TCO-PEG12-NHS Ester
Quantified Difference	定性差异 (不适用 vs 适用)
Conditions	水相缓冲液中的蛋白质/抗体标记实验 (Bioconjugate Chem. 2015)

Why This Matters

实验人员若计划在水相环境中直接标记抗体或蛋白质，应优先选择 TCO-PEGn-NHS Ester 而非 (2E)-TCO-PNB ester。反之，若在有机相中进行小分子修饰或合成 PROTAC 中间体，TCO-PNB ester 则是更合适的选择。

2-TCO 与 4-TCO 区域异构体的体内稳定性差异

TCO衍生物的区域化学位置对其在含巯基的生理环境中的稳定性有显著影响。技术文献指出，特别是在体内实验中，2-TCO 的稳定性被认为优于 4-TCO 。(2E)-TCO-PNB ester 属于 2-TCO 系列，其稳定性优势对于需要较长循环时间的体内预靶向成像或治疗应用至关重要。

2-TCO vs 4-TCO stability

Class-level

2-TCO shows greater in vivo stability

May support in vivo pretargeting workflow

Stability advantage context-dependent; validate in target biological matrix

Evidence Dimension	体内/含巯基环境稳定性
Target Compound Data	2-TCO 系列: 体内稳定性优于 4-TCO
Comparator Or Baseline	4-TCO 系列
Quantified Difference	定性差异 (2-TCO > 4-TCO)
Conditions	体内实验，存在巯基的生理环境 (TCI Chemicals 技术文献引用)

Why This Matters

在进行体内预靶向实验设计时，选择 2-TCO 构型的 (2E)-TCO-PNB ester 有助于减少 TCO 标签在到达靶点前的失活，从而提高信噪比和靶向效率。

TCO-四嗪 IEDDA 反应与叠氮-炔烃点击反应的速率比较

作为 TCO 类试剂，(2E)-TCO-PNB ester 参与的四嗪-反式环辛烯 (Tz-TCO) IEDDA 反应是目前已知最快的生物正交反应之一，速率常数可达 10⁶ M⁻¹s⁻¹ [1]。该反应速率远超传统的 CuAAC 和 SPAAC 反应，且无需铜催化剂，对生物体系的扰动极小。

IEDDA vs CuAAC/SPAAC rate

Class-level

k₂ up to 10⁶ M⁻¹s⁻¹

Enables fast live-cell labeling without copper

Rate constant from literature; reaction conditions may vary

Evidence Dimension	生物正交反应二级速率常数 (k₂)
Target Compound Data	TCO-四嗪 IEDDA 反应: 速率常数可达 10⁶ M⁻¹s⁻¹
Comparator Or Baseline	CuAAC / SPAAC 叠氮-炔烃点击反应
Quantified Difference	数量级差异 (IEDDA 显著更快)
Conditions	生理条件下 (pH 7.4, 37°C 或室温)

Why This Matters

对于需要在秒级时间尺度上捕获动态生物过程（如活细胞实时成像、快速预靶向）的应用，TCO-四嗪体系的超快动力学是无法被传统叠氮-炔烃点击化学替代的核心优势。

• [1] XARXBIO. TCO-PNB Ester (CAS 1438415-89-4) Product Technical Data. 2025. View Source

(2E)-TCO-PNB Ester 在 PROTAC 合成中的特定应用价值

(2E)-TCO-PNB ester 被明确定义为一种“点击氨基酸”(click amino acid)，可作为连接体(linker)用于 PROTAC 分子的合成 。其双功能设计——TCO 基团用于与四嗪修饰的配体发生 IEDDA 偶联，PNB 酯基团用于与含胺基的配体反应——为 PROTAC 的模块化组装提供了高度灵活的平台。

PROTAC linker application

Class-level

Click amino acid linker for modular assembly

Supports stepwise PROTAC construction

Requires synthesis validation in specific PROTAC design

Evidence Dimension	PROTAC 合成应用定位
Target Compound Data	(2E)-TCO-PNB ester: 作为点击氨基酸/连接体 (linker) 用于 PROTAC 合成
Comparator Or Baseline	普通 TCO 试剂 (仅含单一反应手柄)
Quantified Difference	功能差异 (双功能连接体 vs 单一功能手柄)
Conditions	PROTAC 模块化合成策略

Why This Matters

对于从事 PROTAC 开发的药物化学家，(2E)-TCO-PNB ester 提供了一种标准化的模块化连接体方案，能够简化合成路线并提高 PROTAC 文库构建的效率。

(2E)-TCO-PNB Ester 的最佳科研与工业应用场景

PROTAC 分子的模块化合成与连接体优化

在 PROTAC (Proteolysis-Targeting Chimera) 的开发中，(2E)-TCO-PNB ester 可作为“点击氨基酸”连接体，将 E3 连接酶配体和目标蛋白配体通过两步正交反应连接。首先利用 PNB 酯基团与含胺基配体偶联，随后通过 TCO-四嗪 IEDDA 反应引入另一功能模块。这种策略可实现 PROTAC 文库的快速构建和结构优化 。

有机相中小分子胺的生物正交功能化

当需要对非水溶性的小分子药物或探针进行 TCO 功能化时，(2E)-TCO-PNB ester 是理想选择。其可在 DMSO、DMF、DCM 等有机溶剂中高效地与伯氨基反应，形成稳定的酰胺键，从而为后续的体外或体内 IEDDA 点击反应（如与四嗪-荧光团或四嗪-药物偶联）做好准备 。

光控释放与时空分辨的化学生物学研究

利用 PNB 酯的光敏特性，(2E)-TCO-PNB ester 可用于构建光笼 (photocaged) 分子或光控释放系统。在特定波长紫外光照射下，PNB 酯键断裂释放活性分子，为研究细胞信号传导的动态过程或实现药物的定点、定时激活提供了精确的时空控制手段 [1]。

Application

Selection Property

Validation Focus

PROTAC linker synthesis

Dual orthogonal reactivity (PNB ester + TCO)

Sequential conjugation efficiency

Organic-phase amine functionalization

PNB ester amine reactivity in organic solvents

Amide bond formation and TCO incorporation

Photocontrolled release systems

UV-triggered PNB cleavage

Release kinetics and spatial control

• [1] Chem17. cas:1580501-97-8, (2E)-TCO-PNB ester Product Technical Introduction. 2026. View Source